2,5-Dimethyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-11-10-13(12(2)21-11)16(20)17-6-8-19-7-5-14(18-19)15-4-3-9-22-15/h3-5,7,9-10H,6,8H2,1-2H3,(H,17,20)
• InChI Key: ACSBMRVJXOQJQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCN2C=CC(=N2)C3=CC=CS3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

2,5-Dimethyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]furan-3-carboxamide is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of furan-carboxamide derivatives, which have been studied for their various biological activities.

Scientific Research Applications

Furan-Carboxamide Derivatives as Novel Inhibitors

Furan-carboxamide derivatives have been identified as potent inhibitors of the influenza A H5N1 virus. A study highlighted the synthesis and biological characterization of these derivatives, revealing their significant influence on anti-influenza activity. Specifically, derivatives with a 2,5-dimethyl-substituted heterocyclic moiety demonstrated substantial effects, underscoring the importance of structural features in their antiviral capabilities (Yu Yongshi et al., 2017).

Chemical Synthesis and Reactivity

Another aspect of scientific research involving similar compounds focuses on their synthesis and the understanding of their chemical reactivity. Studies have been conducted on the unexpected reactions of related chemical structures, providing insights into their reaction mechanisms and potential applications in synthesizing new compounds with specific properties (I. V. Ledenyova et al., 2018).

Synthesis of Heterocycles

The synthesis of thio- and furan-fused heterocycles has been explored, highlighting a novel class of compounds with potential applications in various fields of chemistry and pharmacology. These studies demonstrate the methods for creating fused ring systems and the potential for further functionalization, which could be relevant for the development of new materials or biologically active molecules (Merve Ergun et al., 2014).

Applications in Fungicides

Research into positional isomers of aromatic heterocyclic carboxamides, including those with furan derivatives, has shown significant fungicidal activity. Such studies offer a foundation for the development of new agrochemicals aimed at protecting crops from fungal diseases, indicating the potential agricultural applications of these compounds (S. Banba et al., 2013).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s worth noting that similar compounds, such as indole derivatives, have shown various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been found to affect a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Similar compounds, such as indole derivatives, have shown a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .